Cas no 898780-30-8 ((3,5-difluorophenyl)-pyridin-2-ylmethanone)
(3,5-Difluorophenyl)-pyridin-2-ylmethanone is a fluorinated aromatic ketone characterized by its distinct molecular structure, combining a pyridine ring with a difluorophenyl moiety. This compound is valued in pharmaceutical and agrochemical research for its potential as a versatile synthetic intermediate. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it useful in the design of bioactive molecules. Its rigid scaffold allows for precise structural modifications, facilitating the development of targeted compounds. The compound’s high purity and well-defined reactivity profile ensure reproducibility in synthetic applications. It is particularly relevant in medicinal chemistry for probing enzyme interactions or optimizing lead compounds. Proper handling and storage are recommended due to its sensitivity to moisture and light.
898780-30-8 structure
Product Name:(3,5-difluorophenyl)-pyridin-2-ylmethanone
CAS No:898780-30-8
MF:C12H7F2NO
MW:219.186889886856
MDL:MFCD07699265
CID:1946300
PubChem ID:24723582
Update Time:2025-05-28
(3,5-difluorophenyl)-pyridin-2-ylmethanone Chemical and Physical Properties
Names and Identifiers
-
- (3,5-difluorophenyl)-pyridin-2-ylmethanone
- 2-(3,5-DIFLUOROBENZOYL)PYRIDINE
- CTK5G5894
- AG-H-66027
- KB-162592
- 2-(2,3,5,6-TETRAMETHYL-PHENYL)-ACETAMIDINE
- 898780-30-8
- DTXSID00642020
- (3,5-Difluorophenyl)(2-pyridinyl)methanone
- AKOS012085476
- (3,5-Difluorophenyl)(pyridin-2-yl)methanone
- MFCD07699265
-
- MDL： MFCD07699265
- Inchi： 1S/C12H7F2NO/c13-9-5-8(6-10(14)7-9)12(16)11-3-1-2-4-15-11/h1-7H
- InChI Key： OBWKIDDQSCZLQT-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)C(C1C=CC=CN=1)=O)F
Computed Properties
- Exact Mass: 219.05000
- Monoisotopic Mass: 219.04957017Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.295
- Boiling Point: 333.2°C at 760 mmHg
- Flash Point: 155.3°C
- Refractive Index: 1.552
- PSA: 29.96000
- LogP: 2.59080
(3,5-difluorophenyl)-pyridin-2-ylmethanone Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(3,5-difluorophenyl)-pyridin-2-ylmethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202568-1g |
2-(3,5-Difluorobenzoyl)pyridine |
898780-30-8 | 97% | 1g |
￡394.00 | 2022-02-28 | |
| Fluorochem | 202568-5g |
2-(3,5-Difluorobenzoyl)pyridine |
898780-30-8 | 97% | 5g |
￡981.00 | 2022-02-28 | |
| Fluorochem | 202568-25g |
2-(3,5-Difluorobenzoyl)pyridine |
898780-30-8 | 97% | 25g |
￡2289.00 | 2022-02-28 | |
| abcr | AB362686-1 g |
2-(3,5-Difluorobenzoyl)pyridine; 97% |
898780-30-8 | 1g |
€594.40 | 2023-06-20 | ||
| abcr | AB362686-5 g |
2-(3,5-Difluorobenzoyl)pyridine; 97% |
898780-30-8 | 5g |
€1373.40 | 2023-06-20 | ||
| Matrix Scientific | 107294-1g |
2-(3,5-Difluorobenzoyl)pyridine, 97% |
898780-30-8 | 97% | 1g |
$517.00 | 2023-09-08 | |
| Matrix Scientific | 107294-2g |
2-(3,5-Difluorobenzoyl)pyridine, 97% |
898780-30-8 | 97% | 2g |
$739.00 | 2023-09-08 | |
| Matrix Scientific | 107294-5g |
2-(3,5-Difluorobenzoyl)pyridine, 97% |
898780-30-8 | 97% | 5g |
$1412.00 | 2023-09-08 | |
| abcr | AB362686-1g |
2-(3,5-Difluorobenzoyl)pyridine, 97%; . |
898780-30-8 | 97% | 1g |
€953.10 | 2025-04-15 | |
| abcr | AB362686-5g |
2-(3,5-Difluorobenzoyl)pyridine; 97% |
898780-30-8 | 5g |
€1373.40 | 2023-09-06 |
(3,5-difluorophenyl)-pyridin-2-ylmethanone Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
898780-30-8 ((3,5-difluorophenyl)-pyridin-2-ylmethanone) Related Products
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